N-(2,4-dimethoxyphenyl)-4-fluoro-1-naphthamide

• IUPAC Name: N-(2,4-dimethoxyphenyl)-4-fluoronaphthalene-1-carboxamide
• InChI: InChI=1S/C19H16FNO3/c1-23-12-7-10-17(18(11-12)24-2)21-19(22)15-8-9-16(20)14-6-4-3-5-13(14)15/h3-11H,1-2H3,(H,21,22)
• InChI Key: KAQDMUZMKWBHGS-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)NC(=O)C2=CC=C(C3=CC=CC=C32)F)OC
• Molecular Formula: C19H16FNO3
• Molecular Weight: 325.3 g/mol

Description

N-(2,4-dimethoxyphenyl)-4-fluoro-1-naphthamide, also known as DNFB, is a chemical compound that has been widely used in scientific research. This compound is a derivative of naphthalene and has been used as a hapten to induce contact hypersensitivity in animals. DNFB has also been used as a reagent in organic synthesis and as a fluorescent probe for studying protein-ligand interactions.

Mechanism of Action

The mechanism of action of N-(2,4-dimethoxyphenyl)-4-fluoro-1-naphthamide in inducing contact hypersensitivity is not fully understood. It is believed that this compound reacts with proteins in the skin to form hapten-protein complexes that are recognized by the immune system as foreign. This triggers an immune response that leads to the development of contact hypersensitivity.
Biochemical and physiological effects:
This compound has been shown to induce contact hypersensitivity in animals. This response is characterized by redness, swelling, and inflammation at the site of exposure. This compound has also been shown to have a cytotoxic effect on some cancer cells, although the mechanism of this effect is not fully understood.

Advantages and Limitations for Lab Experiments

One advantage of using N-(2,4-dimethoxyphenyl)-4-fluoro-1-naphthamide in lab experiments is that it is a well-established model for studying contact hypersensitivity. However, there are limitations to using this compound as a hapten. For example, it can be difficult to control the dose and route of exposure, which can affect the severity of the immune response. Additionally, some animals may not be sensitive to this compound, which can limit the usefulness of this model in certain studies.

Future Directions

There are several future directions for research involving N-(2,4-dimethoxyphenyl)-4-fluoro-1-naphthamide. One area of interest is understanding the mechanism of action of this compound in inducing contact hypersensitivity. This could lead to the development of new therapies for conditions such as allergic contact dermatitis. Another area of interest is exploring the use of this compound as a fluorescent probe for studying protein-ligand interactions. This could lead to the development of new drugs that target specific proteins in the body. Finally, there is interest in developing new derivatives of this compound that have improved properties for use in lab experiments.

Synthesis Methods

N-(2,4-dimethoxyphenyl)-4-fluoro-1-naphthamide can be synthesized by reacting 4-fluoro-1-naphthylamine with 2,4-dimethoxybenzoyl chloride in the presence of a base such as triethylamine. The reaction yields this compound as a yellow solid. The purity of the compound can be improved by recrystallization from a suitable solvent.

Scientific Research Applications

N-(2,4-dimethoxyphenyl)-4-fluoro-1-naphthamide has been used in scientific research as a hapten to induce contact hypersensitivity in animals. Contact hypersensitivity is a type of delayed-type hypersensitivity that occurs when an individual is exposed to a chemical that they are sensitized to. This compound has also been used as a reagent in organic synthesis and as a fluorescent probe for studying protein-ligand interactions.